Cas no 134649-64-2 (Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]-3-methyl-)

• Product Name: Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]-3-methyl-
• CAS No: 134649-64-2
• MF: C₁₁H₁₃ClO₄S
• MW: 276.736521482468
• CID: 1236316
• PubChem ID: 15130541
• Update Time: 2025-04-20

Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(4-chlorophenyl)sulfonyl]-3-methyl-
• 2-(4-chlorophenyl)sulfonyl-3-methylbutanoic acid
• DTXSID40568699
• 2-(4-Chlorobenzene-1-sulfonyl)-3-methylbutanoic acid
• 134649-64-2

• Inchi： 1S/C11H13ClO4S/c1-7(2)10(11(13)14)17(15,16)9-5-3-8(12)4-6-9/h3-7,10H,1-2H3,(H,13,14)
• InChI Key： INENCMFZUFWPGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C(C(=O)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 276.02239
• Monoisotopic Mass: 276.0223078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44